Cas no 2304634-17-9 ((7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid)

• Product Name: (7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid
• CAS No: 2304634-17-9
• MF: C₇H₅BClFN₂O₂
• MW: 214.39
• MDL: MFCD31537144
• CID: 5142961
• PubChem ID: 132352717
• Update Time: 2026-03-03

(7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (7-chloro-6-fluoro-1H-indazol-4-yl)boronic acid
• P17610
• AKOS037644672
• AS-54188
• MFCD31537144
• (7-chloro-6-fluoro-1H-indazol-4-yl)boronicacid
• 2304634-17-9
• (7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid

• MDL： MFCD31537144
• Inchi： 1S/C7H5BClFN2O2/c9-6-5(10)1-4(8(13)14)3-2-11-12-7(3)6/h1-2,13-14H,(H,11,12)
• InChI Key： DPXYFTGMQVJXFZ-UHFFFAOYSA-N
• SMILES： C1(F)C=C(C2=C(NN=C2)C=1Cl)B(O)O

Computed Properties

• Exact Mass: 214.0116634g/mol
• Monoisotopic Mass: 214.0116634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on (7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid

(7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid and Its Significance in Modern Pharmaceutical Research

CAS no. 2304634-17-9 refers to a specialized boronic acid derivative, specifically (7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid, which has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its indazole core structure, is particularly notable for its incorporation of both chloro and fluoro substituents, which enhance its reactivity and selectivity in various chemical transformations.

The indazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The presence of a boronic acid functional group further extends its utility, as boronic acids are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This reaction allows for the efficient construction of complex molecular architectures, making (7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid a valuable intermediate in the synthesis of novel drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The structural features of (7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid make it an attractive candidate for designing molecules that can modulate biological processes. For instance, studies have demonstrated its potential in inhibiting kinases, which are overexpressed in many cancers. The chloro and fluoro substituents not only improve the compound's solubility but also enhance its binding affinity to target proteins.

One of the most compelling aspects of this compound is its versatility in drug discovery. The boronic acid moiety enables facile conjugation with other biomolecules, such as peptides and antibodies, through click chemistry approaches. This has opened up new avenues for the development of biopharmaceuticals that combine the benefits of small molecules with those of biologics. Additionally, the indazole core has been shown to exhibit anti-inflammatory properties, making it a promising candidate for treating chronic inflammatory diseases.

The synthesis of (7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid involves multi-step organic transformations that highlight the compound's synthetic challenge and ingenuity. The introduction of the chloro and fluoro groups requires precise control over reaction conditions to ensure high yields and purity. Advanced computational methods have been employed to optimize synthetic routes, leveraging molecular modeling to predict reaction outcomes and minimize unwanted byproducts.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly exploring sustainable methodologies that reduce waste and energy consumption. For example, catalytic processes that employ transition metals have been optimized to achieve higher efficiencies while maintaining environmental responsibility. These innovations align with global efforts to promote sustainable pharmaceutical practices.

The pharmacological profile of (7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid continues to be an area of active investigation. Preclinical studies have revealed its potential as an anti-proliferative agent, particularly in breast and lung cancer models. The compound's ability to disrupt signaling pathways associated with tumor growth suggests its therapeutic relevance. Furthermore, its interaction with cellular machinery has been studied using high-throughput screening techniques, which have identified novel mechanisms of action.

As our understanding of disease biology evolves, so does the demand for innovative therapeutic strategies. The development of targeted therapies has revolutionized treatment options for many diseases, including cancer and autoimmune disorders. (7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid, with its unique structural features and versatile reactivity, exemplifies how small-molecule compounds can contribute to this progress. Its continued exploration in both academic and industrial settings underscores its importance as a building block for future drugs.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications beyond oncology. Investigating its potential in neurological disorders and infectious diseases is an exciting frontier. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating laboratory findings into clinical benefits. As such, (7-Chloro-6-fluoro-1H-indazol-4-yl)boronic acid represents not just a chemical entity but a symbol of innovation in pharmaceutical research.